Cas no 17456-38-1 (2-Butenedioic-1,4-14C2acid, (2E)- (9CI))

2-Butenedioic-1,4-14C2acid, (2E)- (9CI) structure
17456-38-1 structure
Product Name:2-Butenedioic-1,4-14C2acid, (2E)- (9CI)
CAS No:17456-38-1
MF:C4H4O4
MW:120.057244300842
CID:122357
PubChem ID:102602080
Update Time:2025-04-18

2-Butenedioic-1,4-14C2acid, (2E)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Butenedioic-1,4-14C2acid, (2E)- (9CI)
    • FUMARIC ACID, [1,4-14C]
    • [1,4-14C]fumaric acid
    • 4-butoxy-4-oxobut-2-enoic acid
    • AC1NUDZP
    • AC1Q2X7Q
    • AC1Q5T8B
    • but-2-enedioyl dichloride
    • Butyl fumarate
    • fumaric acid chloroanhydride
    • Fumaric acid dichloride
    • fumaric acid dichloroanhydride
    • Fumaric acid monobutyl ester
    • Fumaric acid, butyl ester
    • fumaroyl chloride
    • Fumarsaeure-(1,4-14C)
    • Fumarsaeure-mono-n-butylester
    • Mono
    • Monobutyl fumarate
    • mono-n-butyl maleate
    • n-Butyl fumarate
    • 17456-38-1
    • Fumaric acid,[1,4-14c]
    • Inchi: 1S/C4H4O4/c5-3(6)1-2-4(7)8/h1-2H,(H,5,6)(H,7,8)/b2-1+/i3+2,4+2
    • InChI Key: VZCYOOQTPOCHFL-QJQQQGIFSA-N
    • SMILES: O[14C](/C=C/[14C](=O)O)=O

Computed Properties

  • Exact Mass: 116.01092
  • Monoisotopic Mass: 120.01744258g/mol
  • Isotope Atom Count: 2
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6
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